Cas no 1001070-22-9 (1H-Pyrrolo[2,3-b]pyridine, 6-chloro-1-(phenylsulfonyl)-2-[(2R)-2-pyrrolidinylmethyl]-)

• Product Name: 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-1-(phenylsulfonyl)-2-[(2R)-2-pyrrolidinylmethyl]-
• CAS No: 1001070-22-9
• MF: C₁₈H₁₈ClN₃O₂S
• MW: 375.872421741486
• CID: 2624672
• PubChem ID: 73013550
• Update Time: 2025-04-21

1H-Pyrrolo[2,3-b]pyridine, 6-chloro-1-(phenylsulfonyl)-2-[(2R)-2-pyrrolidinylmethyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-b]pyridine,6-chloro-1-(phenylsulfonyl)-2-[(2R)-2-pyrrolidinylmethyl]-
• 1001070-22-9
• 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-1-(phenylsulfonyl)-2-[(2R)-2-pyrrolidinylmethyl]-
• SCHEMBL2005619

• Inchi： 1S/C18H18ClN3O2S/c19-17-9-8-13-11-15(12-14-5-4-10-20-14)22(18(13)21-17)25(23,24)16-6-2-1-3-7-16/h1-3,6-9,11,14,20H,4-5,10,12H2/t14-/m1/s1
• InChI Key： BSUSTORFCHQQLR-CQSZACIVSA-N
• SMILES： ClC1=CC=C2C(=N1)N(C(=C2)C[C@H]1CCCN1)S(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 375.0808257Da
• Monoisotopic Mass: 375.0808257Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 72.4Ų